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Compound of Interest

Compound Name: N,N-Dimethyloctanamide

Cat. No.: B075486

This guide provides essential safety and logistical information for the proper disposal of N,N-
Dimethyloctanamide, designed for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring personnel safety and
environmental protection.

Immediate Safety and Handling Precautions

Before handling N,N-Dimethyloctanamide for disposal, it is imperative to use appropriate
Personal Protective Equipment (PPE). The chemical is known to cause skin and eye irritation.

[11[2][3]

e Gloves: Wear chemical-impermeable gloves (e.g., nitrile rubber).

o Eye Protection: Use safety glasses with side shields or chemical safety goggles.[1][2]
o Lab Coat: A standard lab coat is required to prevent skin contact.[1]

o Ventilation: All handling and preparation for disposal should occur in a well-ventilated area,
preferably within a chemical fume hood, to minimize the risk of inhaling vapors, which may
cause respiratory irritation.[1][2][4]

Waste Characterization and Segregation

Proper disposal begins with correctly identifying the waste stream. As the generator, you are
responsible for determining if the chemical waste is hazardous under local, state, and federal
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regulations.[5][6]

e Hazardous Characteristics: N,N-Dimethyloctanamide is not readily biodegradable and can
persist in the environment, posing a threat to soil and water.[1] It is also considered harmful
to aquatic life with long-lasting effects.[7]

e Regulatory Framework: In the United States, the Environmental Protection Agency (EPA)
regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5]
[8] This framework manages hazardous waste from "cradle-to-grave."[5][9]

e Segregation: Do not mix N,N-Dimethyloctanamide waste with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office. It is
incompatible with strong acids and bases.[1]

On-site Storage and Labeling

Pending collection by a licensed disposal service, store N,N-Dimethyloctanamide waste
safely and securely.

» Container: Use a suitable, tightly closed, and properly sealed container that is compatible
with the chemical. Be aware that N,N-Dimethyloctanamide can dissolve or swell certain
plastics and elastomers.[1]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "N,N-Dimethyloctanamide.” Include the date of accumulation and any other
information required by your institution.

o Storage Area: Store the sealed container in a designated, well-ventilated, and cool, dry
secondary containment area away from incompatible materials.

Disposal Procedure

The recommended and required method for disposing of N,N-Dimethyloctanamide is through
a licensed professional waste disposal company.

» Contact Professionals: Arrange for pickup with a licensed hazardous waste disposal service.
[4] Your institution's EHS department will have approved vendors and procedures.
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« Incineration: The typical disposal method for this type of chemical is high-temperature
incineration in a specialized facility equipped with an afterburner and scrubber.[4]

o Contaminated Materials: Dispose of any materials used for cleanup (e.g., absorbent pads,
contaminated PPE) and empty containers as hazardous waste, following the same
procedure as the chemical itself.[4]

Crucially, DO NOT dispose of N,N-Dimethyloctanamide down the drain or in regular trash.[2]
[4] This is to prevent environmental contamination and potential damage to plumbing
infrastructure.

Spill and Emergency Procedures

In case of a spill, take the following immediate actions:
o Evacuate: Evacuate non-essential personnel from the immediate area.[2]
e Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills, use an inert absorbent material (e.g., vermiculite, dry sand) to soak
up the chemical.[7] Avoid creating dust.[4]

o Collect: Carefully sweep or shovel the absorbed material into a suitable, closed container for
disposal.[2][4]

o Decontaminate: Clean the spill area thoroughly.
» Seek Medical Attention:

o Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician if
irritation persists.[4]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and
consult a physician.[4]
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o Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[4]

Quantitative Data Summary

While specific toxicological data for N,N-Dimethyloctanamide is limited, data from surrogate

chemicals are used for hazard assessment.[10] The chemical, physical, and toxicological

properties have not been thoroughly investigated.[4]

Property Value Source | Notes
Molecular Formula Ci0H21NO [31[4]
Molecular Weight 171.28 g/mol [31[4]

GHS Hazard Statements

H315: Causes skin
irritationH318/H319: Causes
serious eye
damagel/irritationH335: May

cause respiratory irritation

[3]

> 5000 mg/kg (Rat, surrogate

Acute Oral Toxicity (LD50) [10]
data)
o > 400 mg/kg (Rat, surrogate
Acute Dermal Toxicity (LD50) [10]
data)
) > 3.55 mg/L (Rat, surrogate
Acute Inhalation (LC50) [10]

data)

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N,N-

Dimethyloctanamide waste.
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N,N-Dimethyloctanamide Disposal Workflow

Step 1: Preparation & Collection

Waste Generation
(N,N-Dimethyloctanamide)

A

Wear Full PPE
(Gloves, Goggles, Lab Coat)

A

Segregate Waste Stream
(Avoid mixing)

A

Collect in a Labeled,
Compatible Waste Container

Step 2: Inte‘;im Storage

Store in a Designated,
Secure Secondary Containment Area

Step 3: Final Digposal
P v

Is this drain or
trash disposal?

PROHIBITED Contact Licensed Hazardous

Do Not Dispose in Sink or Trash Waste Disposal Service

Arrange for Waste Pickup
(Follow EHS Protocol)

'

Waste Manifested & Transported
for High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N,N-Dimethyloctanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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